Cas no 1054-89-3 (1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-)
![1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- structure](https://www.kuujia.com/scimg/cas/1054-89-3x300.png)
1054-89-3 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-
CAS No:1054-89-3
Molecular Formula:C23H27N3O2
Molecular Weight:377.47938
CID:143959
PubChem ID:98814
1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-
- 8-(4-oxo-4-phenylbutyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-benzoylpropyl)-1-phenyl-
- 8-(3-Benzoyl-1-propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
- 8-(3-Benzoylpropyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
- 8-(4-oxo-4-phenyl-butyl)-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one
- 8-[(4-oxo-4-phenyl)butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- AC1L40FX
- BRN 0630773
- CTK4A3873
- NSC167756
- NSC 167756
- 1,3,8-TRIAZASPIRO(4.5)DECAN-4-ONE, 8-(4-OXO-4-PHENYLBUTYL)-1-PHENYL-
- UNII-VI98YE90U9
- 5-26-04-00108 (Beilstein Handbook Reference)
- 8-(4-oxo-4-phenyl-butyl)-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
- 8-(4-Oxo-4-phenylbutyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
- 1054-89-3
- NSC-167756
- VI98YE90U9
- SCHEMBL10735272
- DTXSID70147113
-
- InChIKey: LAYJMFIIXJDEDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H27N3O2/c27-21(19-8-3-1-4-9-19)12-7-15-25-16-13-23(14-17-25)22(28)24-18-26(23)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,24,28)
- SMILES: O=C(C1=CC=CC=C1)CCCN1CCC2(C(=O)NCN2C2=CC=CC=C2)CC1
Computed Properties
- Exact Mass: 377.21051
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 377.210327
- Heavy Atom Count: 28
- Complexity: 544
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6
Experimental Properties
- LogP: 3.40970
- PSA: 52.65
- Refractive Index: 1.636
- Boiling Point: 625.4°C at 760 mmHg
- Flash Point: 332°C
- Density: 1.23
1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- Related Literature
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Rumi Khandelia,Jashmini Deka,Anumita Paul RSC Adv., 2012,2, 5617-5628
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Mahmoud Saleh,Yaser A. Mostafa,Jyothi Kumari,Momen M. Thabet,Dharmarajan Sriram,Hajjaj H. M. Abdu-Allah RSC Med. Chem., 2023,14, 2714-2730
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Nikola Basarić,Željko Marinić,Aleksandar Višnjevac,Biserka Kojić-Prodić,Axel G. Griesbeck,Marija Šindler-Kulyk Photochem. Photobiol. Sci., 2002,1, 1017-1023
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Amol D. Sonawane,Atsushi Shimozuma,Taro Udagawa,Masayuki Ninomiya,Mamoru Koketsu Org. Biomol. Chem., 2020,18, 4063-4070
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Atlasi Daneshvar,Jesper Svanfelt,Leif Kronberg J. Environ. Monit., 2012,14, 596-603
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Michael G. Richmond,Zi-Ling Xue Dalton Trans., 2014,43, 12390-12395
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Lauro Oliver Paz-Borbón,Anders Hellman,John Meurig Thomas,Henrik Grönbeck Phys. Chem. Chem. Phys., 2013,15, 9694-9700
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Mauro Och,Marie-Blandine Martin,Bruno Dlubak,Pierre Seneor,Cecilia Mattevi Nanoscale, 2021,13, 2157-2180
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Sèmiyou. A. Osseni,Sévérine Lechevallier,Christophe Dujardin,Jeannette Dexpert-Ghys,David Neumeyer,Marie Leclercq,Houda Baaziz,Daniel Cussac,Veronique Santran,Robert Mauricot J. Mater. Chem., 2011,21, 18365-18372
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E. Kymakis J. Mater. Chem. A, 2016,4, 1020-1027
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